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Compound of Interest

Compound Name: 3-Chlorobenzyl chloride

Cat. No.: B1666202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chlorobenzyl chloride (CAS

No. 620-20-2), a pivotal chemical intermediate in various industrial and research applications.

The document details its chemical and physical properties, safety and handling protocols,

common experimental procedures, and significant applications, particularly within the

pharmaceutical and agrochemical sectors.

Chemical Identification and Properties
3-Chlorobenzyl chloride, also known as α,3-Dichlorotoluene, is a reactive organochlorine

compound.[1][2] Its unique structure, featuring a chloromethyl group and a chlorine atom on the

benzene ring, makes it a versatile building block in organic synthesis.

Table 1: Identifiers and Registry Numbers for 3-Chlorobenzyl Chloride
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Identifier Value

CAS Number 620-20-2[1][2][3][4]

EC Number 210-629-4[3]

EINECS Number 210-629-4[5]

Beilstein/REAXYS 742266

MDL Number MFCD00000905

PubChem CID 12103[3]

UNSPSC Code 12352100

Table 2: Physical and Chemical Properties of 3-Chlorobenzyl Chloride

Property Value

Molecular Formula C₇H₆Cl₂[1][2][3]

Molecular Weight 161.03 g/mol [1][2][3]

Appearance Colorless to light yellow liquid[6][7]

Boiling Point 215-216 °C (lit.)[5][6][8]

Melting Point 3.27°C (estimate)[5][6]

Density 1.27 g/mL at 25 °C (lit.)[6][8]

Refractive Index (n20/D) 1.555 (lit.)[6][8]

Flash Point 98 °C (208.4 °F) - closed cup[1][6][7]

Solubility
Soluble in water.[1] Miscible with organic

solvents.

Vapor Pressure 0.236 mmHg at 25°C[6]

Safety, Handling, and Hazard Information
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3-Chlorobenzyl chloride is classified as a hazardous substance and requires careful handling

in a controlled laboratory environment.[2][7] It is corrosive and can cause severe skin burns

and eye damage.[3][7][9][10] Inhalation, ingestion, or skin contact can be harmful.[7]

Table 3: Hazard and Safety Information for 3-Chlorobenzyl Chloride
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Category Information

GHS Pictogram GHS05 (Corrosion)

Signal Word Danger[3][7]

Hazard Statements
H314: Causes severe skin burns and eye

damage[3][10]

Precautionary Statements

P260, P264, P280, P301+P330+P331,

P303+P361+P353, P304+P340,

P305+P351+P338, P310, P363, P405, P501[3]

Hazard Classification Skin Corrosion/Irritation (Category 1B)[7]

Storage Class

6.1C - Combustible, acute toxic Cat. 3 / toxic

compounds or compounds causing chronic

effects

Personal Protective Equipment (PPE)

Faceshields, gloves, goggles, chemical-resistant

clothing, type ABEK (EN14387) respirator

filter[7]

First Aid (Inhalation)
Move person to fresh air. If not breathing, give

artificial respiration. Consult a physician.[3][9]

First Aid (Skin Contact)

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a physician.[3][9]

First Aid (Eye Contact)

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediate medical

attention is required.[3][7][9]

First Aid (Ingestion)
Do NOT induce vomiting. Rinse mouth with

water. Consult a physician.[3][9]

Applications in Research and Industry
3-Chlorobenzyl chloride is a key intermediate in the synthesis of a wide range of organic

compounds.[1] Its primary applications are in the manufacturing of pharmaceuticals and
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agrochemicals (such as herbicides and pesticides).[1][11] It is also utilized in the production of

dyes, pigments, and other specialty chemicals.[4][11]

Figure 1: Logical relationship of 3-Chlorobenzyl chloride to its primary applications.

Experimental Protocols
Detailed methodologies for synthesis and key reactions are crucial for researchers. Below are

representative protocols involving 3-Chlorobenzyl chloride.

A common method for synthesizing benzyl chlorides is the chlorination of the corresponding

benzyl alcohol.[12][13] Thionyl chloride (SOCl₂) is a frequently used reagent for this

transformation.

Protocol: Synthesis from 3-Chlorobenzyl Alcohol

Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a magnetic

stirrer. Ensure all glassware is dry.

Reagents: Charge the flask with 3-chlorobenzyl alcohol.

Reaction: Slowly add thionyl chloride (SOCl₂) to the alcohol, typically in the presence of a

base like pyridine to neutralize the HCl byproduct. The reaction is often performed in an inert

solvent.

Heating: Gently heat the mixture to reflux for a specified period until the reaction is complete

(monitored by TLC or GC).

Workup: Cool the reaction mixture to room temperature. Carefully quench the excess thionyl

chloride by slowly adding the mixture to ice-water.

Extraction: Transfer the mixture to a separatory funnel and extract the product with an

organic solvent (e.g., dichloromethane or diethyl ether).

Purification: Wash the organic layer with a dilute base (e.g., NaHCO₃ solution) and then with

brine. Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and concentrate the

solvent under reduced pressure.
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Final Product: Purify the crude product by vacuum distillation to obtain pure 3-Chlorobenzyl
chloride.[14]

Starting Materials

Reaction & Workup

Purification

3-Chlorobenzyl Alcohol

Reaction in Flask
(Reflux)

Thionyl Chloride (SOCl₂)

Quenching
(Ice-Water)

Solvent Extraction

Washing & Drying

Solvent Removal
(Rotary Evaporation)

Vacuum Distillation

Pure 3-Chlorobenzyl Chloride
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Figure 2: General experimental workflow for the synthesis of 3-Chlorobenzyl chloride.

3-Chlorobenzyl chloride has been utilized in palladium-catalyzed cross-coupling reactions to

form diarylmethanes.[8][15] This reaction demonstrates its utility in constructing carbon-carbon

bonds.

Protocol: Synthesis of Diarylmethanes

This protocol is based on a reported reaction involving 3-chlorobenzyl chloride, ethyl 4-

bromobenzoate, zinc dust, and a Palladium catalyst in water.[15]

Setup: To a reaction vessel, add 3-Chlorobenzyl chloride, ethyl 4-bromobenzoate, and zinc

dust.

Solvent: Add pure water as the reaction medium.

Catalyst: Introduce a suitable Palladium catalyst (e.g., a palladium complex).

Reaction: Stir the mixture vigorously at a specified temperature for the required duration. The

reaction proceeds via an in situ generated organozinc intermediate.

Monitoring: Track the reaction progress using an appropriate analytical technique such as

GC-MS or LC-MS.

Workup and Purification: Upon completion, perform a standard aqueous workup, extract the

product with an organic solvent, and purify using column chromatography to isolate the

desired diarylmethane product.
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Figure 3: Signaling pathway for a Pd-catalyzed cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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